Cas no 122621-92-5 (Methanone,(2,4-dihydroxyphenyl)[(2R,3R,4R,5S)-5-(2,4-dihydroxyphenyl)tetrahydro-2-(4-hydroxyphenyl)-4-[(4-hydroxyphenyl)methyl]-3-furanyl]-,rel-(-)-)

• Product Name: Methanone,(2,4-dihydroxyphenyl)[(2R,3R,4R,5S)-5-(2,4-dihydroxyphenyl)tetrahydro-2-(4-hydroxyphenyl)-4-[(4-hydroxyphenyl)methyl]-3-furanyl]-,rel-(-)-
• CAS No: 122621-92-5
• MF: C₃₀H₂₆O₈
• MW: 514.523775923666
• CID: 187364
• Update Time: 2024-03-01

Methanone,(2,4-dihydroxyphenyl)[(2R,3R,4R,5S)-5-(2,4-dihydroxyphenyl)tetrahydro-2-(4-hydroxyphenyl)-4-[(4-hydroxyphenyl)methyl]-3-furanyl]-,rel-(-)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2,4-dihydroxyphenyl)[(2R,3R,4R,5S)-5-(2,4-dihydroxyphenyl)tetrahydro-2-(4-hydroxyphenyl)-4-[(4-hydroxyphenyl)methyl]-3-furanyl]-,rel-(-)-
• Isombamichalcone
• Methanone, (2,4-dihydroxyphenyl)[5-(2,4-dihydroxyphenyl)tetrahydro-2-(4-hydroxyphenyl)-4-[(4-hydroxyphenyl)methyl]-3-furanyl]-,(2a,3b,4a,5a)-(-)-

• Inchi： 1S/C30H26O8/c31-18-5-1-16(2-6-18)13-24-27(28(37)22-11-9-20(33)14-25(22)35)29(17-3-7-19(32)8-4-17)38-30(24)23-12-10-21(34)15-26(23)36/h1-12,14-15,24,27,29-36H,13H2/t24-,27+,29+,30-/m0/s1
• InChI Key： UBNIDXNUPVZXPL-SHJVSMSRSA-N
• SMILES： C(C1C=CC(O)=CC=1O)([C@@H]1[C@@H](C2C=CC(O)=CC=2)O[C@@H](C2C=CC(O)=CC=2O)[C@H]1CC1C=CC(O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• XLogP3: 2.038

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 9,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 9,9'-epoxylignans